Cas no 90133-80-5 (Benzaldehyde, 4-(dihexylamino)-)

Benzaldehyde, 4-(dihexylamino)- structure

90133-80-5 structure

Product Name:Benzaldehyde, 4-(dihexylamino)-

CAS No:90133-80-5

MF:C₁₉H₃₁NO

MW:289.455545663834

CID:793609

Update Time:2023-11-08

Benzaldehyde, 4-(dihexylamino)- Chemical and Physical Properties

Names and Identifiers

- Benzaldehyde, 4-(dihexylamino)-
- 4-(dihexylamino)benzaldehyde
- 4-(Dihexylamino)benzaldehyde (ACI)
- 4-Formyl-N,N-dihexylaniline
- 4-N,N-Dihexylaminobenzaldehyde
- N,N-Dihexyl-4-aminobenzaldehyde
- N,N-Dihexyl-4-formylaniline
- p-(N,N-Dihexylamino)benzaldehyde
- Inchi： 1S/C19H31NO/c1-3-5-7-9-15-20(16-10-8-6-4-2)19-13-11-18(17-21)12-14-19/h11-14,17H,3-10,15-16H2,1-2H3
- InChI Key： UKTWAOCWPWUTHP-UHFFFAOYSA-N
- SMILES： O=CC1C=CC(N(CCCCCC)CCCCCC)=CC=1

Benzaldehyde, 4-(dihexylamino)- Production Method

Production Method 1

4430-09-5

90133-80-5

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride ; 0 °C → rt; 0.5 h, rt; rt → 0 °C
1.2 10 min, 0 °C; 1 h, 0 °C → 50 °C; 8 h, 50 °C

Reference

: Relationship between Molecular Stacking and Optical Properties of 9,10-Bis((4-N,N-dialkylamino)styryl) Anthracene Crystals: The Cooperation of Excitonic and Dipolar Coupling

Li, Feng; Gao, Na; Xu, Hai; Liu, Wei; Shang, Hui; et al, Chemistry - A European Journal, 2014, 20(32), 9991-9997

Production Method 2

4430-09-5

90133-80-5

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride Solvents: Dimethylformamide ; rt; 3 h, 80 °C
1.2 Reagents: Water ; cooled

Reference

: Star-shaped push-pull compounds having 1,3,5-triazine cores

Meier, Herbert; Karpuk, Elena; Holst, Hans Christof, European Journal of Organic Chemistry, 2006, (11), 2609-2617

Production Method 3

4430-09-5

90133-80-5

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride ; 0 °C; 30 min, 0 °C
1.2 4 h, 90 °C; cooled
1.3 Reagents: Water ; 0 °C
1.4 Reagents: Sodium acetate Solvents: Water ; pH 6 - 8, 0 °C

Reference

: The design and properties study of a novel styryl-pyridinium-based water-soluble fluorescent copolymer as tracing agent

Yan, Liwei ; Su, Chunjiao; Shen, Linghong; Lv, Mingqian; Liu, Cheng; et al, Journal of Applied Polymer Science, 2019, 136(7),

Production Method 4

4430-09-5

90133-80-5

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride ; 0 - 5 °C; 15 min, 0 - 5 °C; 50 °C → 5 °C
1.2 Solvents: Dimethylformamide ; 5 °C; 5 °C → rt; 30 min, rt; overnight, rt → 90 °C; 90 °C → rt
1.3 Reagents: Sodium hydroxide Solvents: Water ; neutralized, cooled

Reference

: Combined transparency and optical nonlinearity enhancement in flexible covalent multimers by operating through-space interactions between dipolar chromophores

Parthasarathy, Venkatakrishnan; Pandey, Ravindra; Terenziani, Francesca; Das, Puspendu K.; Blanchard-Desce, Mireille, Physical Chemistry Chemical Physics, 2014, 16(19), 9096-9103

Production Method 5

4430-09-5

90133-80-5

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride ; 30 min, -10 °C
1.2 -10 °C → 60 °C; 2 h, 60 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ; 2 h, rt

Reference

: Alkyl substituent effects on J- or H-aggregate formation of bisazomethine dyes

Kinashi, Kenji; Lee, Kyun-Phyo; Matsumoto, Shinya; Ishida, Kenji; Ueda, Yasukiyo, Dyes and Pigments, 2012, 92(1), 783-788

Production Method 6

4430-09-5

90133-80-5

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride

Reference

: Composing NLO Chromophore as a Puzzle: Electrochemistry-based Approach to Design and Effectiveness

Dudkina, Yulia B. ; Kalinin, Alexey A. ; Fazleeva, Guzel M.; Sharipova, Sirina M. ; Islamova, Liliya N.; et al, ChemPhysChem, 2021, 22(22), 2313-2328

Production Method 7

4430-09-5

90133-80-5

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride

Reference

: Synthesis and biological evaluation of substrate-based imaging agents for the prostate-specific membrane antigen

Byun, Youngjoo; Pullambhatla, Mrudula; Wang, Haofan; Mease, Ronnie C.; Pomper, Martin G., Macromolecular Research, 2013, 21(5), 565-573

Production Method 8

4430-09-5

90133-80-5

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride ; -4 °C; -4 °C → 100 °C; 100 °C → rt
1.2 Reagents: Water ; rt

Reference

: Faster and More Specific: Excited-State Intramolecular Proton Transfer-Based Dyes for High-Fidelity Dynamic Imaging of Lipid Droplets within Cells and Tissues

Jiang, Gangwei; Jin, Yi; Li, Man; Wang, Huiling; Xiong, Mengyao; et al, Analytical Chemistry (Washington, 2020, 92(15), 10342-10349

Production Method 9

4430-09-5

90133-80-5

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride ; 5 min, 5 °C; 30 min, 5 °C
1.2 5 °C; 3 h, 80 °C
1.3 Solvents: Water ; cooled
1.4 Reagents: Sodium hydroxide Solvents: Water ; neutralized

Reference

: Synthesis and characterization of spin-coatable tert-amine molecules for hole-transport in organic light-emitting diodes

Mishra, A.; Nayak, P. K.; Ray, D.; Patankar, M. P.; Narasimhan, K. L.; et al, Tetrahedron Letters, 2006, 47(27), 4715-4719

Production Method 10

4430-09-5

90133-80-5

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride Solvents: 1,2-Dichloroethane
1.2 Reagents: Sodium acetate Solvents: Water

Reference

: Design and synthesis of push-pull chromophores for second-order nonlinear optics derived from rigidified thiophene-based π-conjugating spacers

Raimundo, Jean-Manuel; Blanchard, Philippe; Gallego-Planas, Nuria; Mercier, Nicolas; Ledoux-Rak, Isabelle; et al, Journal of Organic Chemistry, 2002, 67(1), 205-218

Production Method 11

4430-09-5

90133-80-5

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride ; 0 °C; 0 °C → rt; 1 h, rt; rt → 0 °C
1.2 0 °C; 0 °C → 50 °C; 8 h, 50 °C; 50 °C → 0 °C
1.3 Solvents: Water ; 0 °C
1.4 Reagents: Sodium carbonate Solvents: Water ; neutralized

Reference

: Molecular Rotors for Universal Quantitation of Nanoscale Hydrophobic Interfaces in Microplate Format

Bisso, Paul W.; Tai, Michelle; Katepalli, Hari ; Bertrand, Nicolas; Blankschtein, Daniel ; et al, Nano Letters, 2018, 18(1), 618-628

Production Method 12

4430-09-5

90133-80-5

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride ; 30 min, 0 °C; 0 °C → 70 °C; 12 h, 70 °C; cooled
1.2 Reagents: Sodium hydroxide ; neutralized

Reference

: A Self-Assembled Nanohybrid Composed of Fluorophore-Phenylamine Nanorods and Ag Nanocrystals: Energy Transfer, Wavelength Shift of Fluorescence and TPEF Applications for Live-Cell Imaging

Kong, Lin; Yang, Jia-xiang; Li, Sheng-li; Zhang, Qiong; Xue, Zhao-ming; et al, Chemistry - A European Journal, 2013, 19(49), 16625-16633

Production Method 13

4430-09-5

90133-80-5

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride
1.2 Reagents: Water

Reference

: Preparation of 4-(N,N-dihexylamino)-4'-nitrostilbene (DHANS)

Dopp, Dietrich, ARKIVOC [online computer file], 2000, 1(6), 939-944

Production Method 14

4430-09-5

90133-80-5

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride

Reference

: Rational design, facile synthesis, and linear/nonlinear optical properties of novel two-photon absorption stilbene derivatives with different configurations

Dai, Huan; Cai, Zhi-Bin ; Lou, Qiao-Xian; Li, Sheng-Li; Tian, Yu-Peng, Tetrahedron, 2021, 96,

Production Method 15

4430-09-5

90133-80-5

Reaction Conditions

Reference

: Linear and Nonlinear Optical Properties of Tricyanopropylidene-Based Merocyanine Dyes: Synergistic Experimental and Theoretical Investigations

Parthasarathy, Venkatakrishnan ; Pandey, Ravindra ; Das, Puspendu Kumar; Castet, Frederic ; Blanchard-Desce, Mireille, ChemPhysChem, 2018, 19(2), 187-197

Production Method 16

4430-09-5

90133-80-5

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride ; 0 °C; 2 - 4 h, 80 °C
1.2 Reagents: Sodium carbonate Solvents: Water

Reference

: Monocarboxylate Transporter 1 Inhibitors as Potential Anticancer Agents

Gurrapu, Shirisha; Jonnalagadda, Sravan K.; Alam, Mohammad A.; Nelson, Grady L.; Sneve, Mary G.; et al, ACS Medicinal Chemistry Letters, 2015, 6(5), 558-561